Cas no 379250-17-6 (10-(benzylsulfanyl)-13H-5,11,12-triazatetraphen-13-one)

• Product Name: 10-(benzylsulfanyl)-13H-5,11,12-triazatetraphen-13-one
• CAS No: 379250-17-6
• MF: C₂₂H₁₅N₃OS
• MW: 369.439003229141
• CID: 6030347
• PubChem ID: 1045442
• Update Time: 2025-06-10

10-(benzylsulfanyl)-13H-5,11,12-triazatetraphen-13-one Chemical and Physical Properties

Names and Identifiers

• 10-(benzylsulfanyl)-13H-5,11,12-triazatetraphen-13-one
• 5-(benzylthio)-8H-phthalazino[1,2-b]quinazolin-8-one
• 8H-Phthalazino[1,2-b]quinazolin-8-one, 5-[(phenylmethyl)thio]-
• CCG-21858
• Z31249561
• 5-benzylsulfanylquinazolino[2,3-a]phthalazin-8-one
• HMS1372G04
• 5-(benzylsulfanyl)-8H-phthalazino[1,2-b]quinazolin-8-one
• Oprea1_465803
• F1174-1438
• 379250-17-6
• ChemDiv2_001192
• AKOS001052475
• AF-399/40714324
• EU-0080289

• Inchi： 1S/C22H15N3OS/c26-22-18-12-6-7-13-19(18)23-20-16-10-4-5-11-17(16)21(24-25(20)22)27-14-15-8-2-1-3-9-15/h1-13H,14H2
• InChI Key： JLKTUESEWXCBKN-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N2N=C(SCC3=CC=CC=C3)C3=C(C=12)C=CC=C3

Computed Properties

• Exact Mass: 369.09358328g/mol
• Monoisotopic Mass: 369.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 587.5±43.0 °C(Predicted)
• pka: 0.60±0.20(Predicted)

Additional information on 10-(benzylsulfanyl)-13H-5,11,12-triazatetraphen-13-one

10-(Benzylsulfanyl)-13H-5,11,12-Triazatetraphen-13-one (CAS No: 379250-17-6)

The compound 10-(benzylsulfanyl)-13H-5,11,12-triazatetraphen-13-one, identified by the CAS registry number 379250-17-6, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are characterized by the presence of atoms other than carbon in their ring structures. The molecule features a triazatetraphenone framework, which is a complex structure incorporating three nitrogen atoms within a tetraphenone system. The presence of a benzylsulfanyl group further enhances its chemical properties, making it a subject of interest in contemporary chemical research.

Recent studies have highlighted the unique electronic properties of triazatetraphenones, which make them suitable for applications in optoelectronics and materials science. The integration of the benzylsulfanyl group introduces additional functionality, such as enhanced stability and reactivity under specific conditions. Researchers have explored the use of this compound in the development of advanced materials for light-emitting diodes (LEDs) and solar cells, where its electronic properties play a crucial role in determining device performance.

The synthesis of 10-(benzylsulfanyl)-13H-5,11,12-triazatetraphen-13-one involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. The starting materials typically include aromatic precursors and sulfur-containing reagents, which undergo a series of coupling and cyclization reactions to form the final product. The use of modern catalytic systems has significantly improved the efficiency of these reactions, making large-scale production more feasible.

In terms of pharmacological applications, this compound has shown promise in preliminary studies as a potential drug candidate. Its ability to interact with specific biological targets makes it a valuable tool in drug discovery research. For instance, studies have demonstrated that the compound exhibits selective inhibition against certain enzymes involved in disease pathways, suggesting its potential as an therapeutic agent.

The environmental impact and safety profile of CAS No: 379250-17-6 have also been subjects of recent investigations. Researchers have assessed its biodegradability and toxicity under various conditions to ensure its safe handling and disposal. These studies are critical for complying with regulatory standards and minimizing risks associated with its industrial use.

Furthermore, the compound's structural versatility has led to its exploration in other fields such as catalysis and sensors. Its ability to act as a catalyst in organic reactions has been reported in several scientific journals, highlighting its potential to revolutionize traditional synthetic methods.

In conclusion, 10-(benzylsulfanyl)-13H-5,11,12-triazatetraphen-13-one (CAS No: 379250-17-6) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties and functional groups make it an invaluable asset in both academic research and industrial development. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound is poised to play an increasingly significant role in shaping future innovations.